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Compound of Interest

Compound Name: Endothall

Cat. No.: B106541 Get Quote

The proper disposal of Endothall, a potent herbicide and defoliant, is a critical component of

laboratory safety and environmental responsibility. Due to its classification as an acutely

hazardous substance, stringent regulations govern its handling and disposal. This guide

provides essential procedural information for researchers, scientists, and drug development

professionals to manage Endothall waste safely and in compliance with federal and state laws.

Key Safety Principle: Endothall and its associated wastes are classified as acutely hazardous.

[1][2][3][4] In the United States, it is designated as a P-listed hazardous waste (P088) under the

Resource Conservation and Recovery Act (RCRA).[5][6] Improper disposal of excess pesticide,

spray mixture, or rinsate is a violation of Federal law.[1][3][4]

Step-by-Step Disposal Procedures
The primary methods for disposing of Endothall waste involve controlled incineration or

transfer to a licensed chemical destruction facility.[7] Under no circumstances should Endothall
or its containers be disposed of in sanitary sewers or waterways.[7][8][9]

1. Disposal of Unused or Excess Endothall:

Contact Professionals: If waste cannot be disposed of by use according to label instructions,

contact your State Pesticide or Environmental Control Agency, or the Hazardous Waste

representative at the nearest EPA Regional Office for guidance.[1][2][10]
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Licensed Disposal: Arrange for the material to be transported to and disposed of by a

licensed chemical destruction plant or through controlled incineration with flue gas scrubbing.

[7]

2. Managing Spills:

Wear Protective Equipment: Ensure appropriate personal protective equipment (PPE),

including chemical-resistant gloves and eye protection, is worn before addressing a spill.[7]

[10]

Containment: Prevent the spill from spreading and ensure it does not enter drains or water

bodies.[7]

Absorption: Cover the spill with an inert absorbent material such as sawdust, vermiculite,

kitty litter, or sand.[2][7][10]

Collection: Carefully sweep or scoop the absorbed material into a suitable, clearly labeled,

and sealable container (e.g., a plastic garbage bag) for disposal.[7][10]

Disposal: The collected contaminated material must be disposed of as acutely hazardous

waste, following the same procedures as for unused Endothall.[8]

3. Empty Container Disposal: Properly decontaminated containers may be eligible for recycling

or landfill disposal, depending on local regulations.

Triple Rinsing: The standard procedure for decontaminating empty containers is to triple

rinse them (or use an equivalent method like pressure rinsing).[1][7]

Empty the remaining contents into application equipment or a mix tank and allow it to drain

for 10 seconds after the flow begins to drip.[1]

Fill the container approximately 1/4 full with water and securely replace the cap.[1]

Agitate the container vigorously. For larger containers, tip and roll it for at least 30 seconds

to ensure all interior surfaces are rinsed.[1]
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Drain the rinsate into the application equipment or a designated collection system for later

use or disposal as hazardous waste.[1]

Repeat this rinsing procedure two more times.[1]

Final Disposal: Once triple-rinsed, the container can be offered for recycling or

reconditioning.[7] Alternatively, puncture the container to make it unusable for other purposes

and dispose of it in a sanitary landfill, or by other procedures approved by state and local

authorities.[1][7]

Quantitative Data Summary
The following table summarizes key regulatory and environmental data for Endothall.

Parameter Value Source

EPA Hazardous Waste Code P088 [5][6]

EPA Drinking Water MCL 0.1 ppm

NY State Drinking Water MCL 0.05 ppm

Aquatic Half-Life 5 to 10 days [11]

MCL: Maximum Contaminant Level; ppm: parts per million

Visualized Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Endothall waste in a laboratory setting.
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Waste Generation & Characterization

Spill Response Protocol
Unused Product & Container Protocol

Final Disposal Pathway
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3. Apply Inert Absorbent
(Sand, Vermiculite, etc.)
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Consult Product Label & Contact:
- State Environmental Agency
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- Licensed Waste Contractor

1. Triple Rinse Container

2. Manage Rinsate
(Reuse or Dispose as P088 Waste)

3. Puncture & Dispose Container
(Recycle or Landfill per Regulations)

Dispose via:
- Controlled Incineration

- Licensed Chemical Destruction Plant

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of Endothall waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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